Cas no 2172169-34-3 (4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-2,2-dimethylbutanoic acid)

• Product Name: 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-2,2-dimethylbutanoic acid
• CAS No: 2172169-34-3
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6273956
• PubChem ID: 165564643
• Update Time: 2025-06-23

4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-2,2-dimethylbutanoic acid
• EN300-1555378
• 4-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-en-1-yl]formamido}-2,2-dimethylbutanoic acid
• 2172169-34-3

• Inchi： 1S/C28H32N2O5/c1-28(2,26(32)33)14-15-29-25(31)18-8-7-9-19(16-18)30-27(34)35-17-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-7,9-13,18-19,24H,8,14-17H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： LAWBPYMJAYAOET-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CCC(C(NCCC(C(=O)O)(C)C)=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-2,2-dimethylbutanoic acid

Comprehensive Analysis of 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-2,2-dimethylbutanoic acid (CAS No. 2172169-34-3)

In the rapidly evolving field of peptide synthesis and drug discovery, the compound 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-2,2-dimethylbutanoic acid (CAS No. 2172169-34-3) has garnered significant attention. This Fmoc-protected amino acid derivative plays a pivotal role in the development of peptide-based therapeutics, a sector experiencing exponential growth due to its applications in oncology, immunology, and neurological disorders. Researchers and pharmaceutical companies are increasingly focusing on high-purity intermediates like this compound to streamline solid-phase peptide synthesis (SPPS) workflows.

The structural complexity of 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-2,2-dimethylbutanoic acid highlights its utility as a building block for conformationally constrained peptides. The presence of both cyclohexene and tert-butyl moieties enhances its stability during peptide coupling reactions, addressing common challenges like racemization and side-chain interference. Recent studies emphasize its compatibility with automated synthesizers, making it invaluable for labs scaling up peptide library production.

From an SEO perspective, queries such as "Fmoc-protected amino acid suppliers", "CAS 2172169-34-3 applications", and "peptide synthesis optimization techniques" reflect growing market interest. The compound's relevance extends to bioconjugation strategies, particularly in antibody-drug conjugates (ADCs)—a hot topic in targeted cancer therapy. Its lipophilic properties also make it suitable for designing cell-penetrating peptides (CPPs), a key area in drug delivery research.

Quality control is paramount for CAS No. 2172169-34-3, with HPLC and MS analyses ensuring ≥98% purity—a critical factor for GMP-compliant manufacturing. Environmental considerations are also addressed through green chemistry approaches in its synthesis, aligning with trends in sustainable pharmaceutical production. As demand for custom peptides rises, this compound’s role in enabling structure-activity relationship (SAR) studies positions it as a staple in medicinal chemistry pipelines.

In conclusion, 4-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-en-1-ylformamido}-2,2-dimethylbutanoic acid exemplifies innovation at the intersection of organic chemistry and biopharmaceuticals. Its multifaceted applications—from peptide vaccines to diagnostic probes—underscore its importance in advancing precision medicine. For researchers navigating peptide design challenges, this compound offers both versatility and reliability, backed by rigorous analytical validation.